Cas no 946317-85-7 (4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946317-85-7
• MF: C₂₁H₁₇FN₂O₃
• MW: 364.369688749313
• CID: 5514274
• Update Time: 2025-05-21

4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H17FN2O3/c22-16-7-5-14(6-8-16)20(25)23-17-9-10-18-15(13-17)3-1-11-24(18)21(26)19-4-2-12-27-19/h2,4-10,12-13H,1,3,11H2,(H,23,25)
• InChI Key： USINZBNYXSUOBL-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

4-Fluoro-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide (CAS No. 946317-85-7)

The compound 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946317-85-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzamides and features a complex structure incorporating a tetrahydroquinoline ring system and a furan moiety. The integration of these structural elements makes it a promising candidate for various biological applications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in modulating key biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can act as potent inhibitors of certain kinase enzymes, which are critical targets in oncology and inflammatory diseases. The furan-2-carbonyl group in this compound adds an additional layer of functionality, potentially enhancing its bioavailability and pharmacokinetic properties.

The synthesis of 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the tetrahydroquinoline ring through cyclization reactions and the subsequent introduction of the fluoro and furan substituents. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, this compound has shown remarkable selectivity towards certain receptor systems. Preclinical studies have indicated that it exhibits anti-inflammatory properties by inhibiting COX enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. The benzamide group plays a crucial role in these interactions by providing hydrogen bonding capabilities that enhance molecular recognition.

The integration of furan into the molecular structure introduces electron-donating effects that can modulate the electronic properties of the compound. This is particularly beneficial in drug design as it can influence both binding affinity and metabolic stability. Recent advancements in computational chemistry have allowed researchers to predict these effects with greater accuracy, facilitating more efficient drug development processes.

Another area of interest is the compound's potential as a lead molecule for developing new antibiotics. The tetrahydroquinoline framework has been associated with antimicrobial activity in several studies. By modifying substituents such as the fluoro group and the furan moiety, researchers can optimize this compound's spectrum of activity against various pathogens.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Current methods involve catalytic hydrogenation steps to form the tetrahydroquinoline ring system efficiently. Innovations in catalysis technology are expected to further improve the production process, making it more cost-effective for large-scale manufacturing.

In conclusion, 4-fluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946317-85-7) represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and promising biological profiles make it a valuable asset for researchers in academia and industry alike.